Cas no 2166910-88-7 (ethyl 8-thia-2-azaspiro4.5decane-4-carboxylate)

• Product Name: ethyl 8-thia-2-azaspiro4.5decane-4-carboxylate
• CAS No: 2166910-88-7
• MF: C₁₁H₁₉NO₂S
• MW: 229.339061975479
• CID: 6066509
• PubChem ID: 165830304
• Update Time: 2025-05-25

ethyl 8-thia-2-azaspiro4.5decane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 8-thia-2-azaspiro4.5decane-4-carboxylate
• 2166910-88-7
• EN300-1455561
• ethyl 8-thia-2-azaspiro[4.5]decane-4-carboxylate

• Inchi： 1S/C11H19NO2S/c1-2-14-10(13)9-7-12-8-11(9)3-5-15-6-4-11/h9,12H,2-8H2,1H3
• InChI Key： AJMISHILYXGBQU-UHFFFAOYSA-N
• SMILES： S1CCC2(CC1)CNCC2C(=O)OCC

Computed Properties

• Exact Mass: 229.11365002g/mol
• Monoisotopic Mass: 229.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.6Ų

Additional information on ethyl 8-thia-2-azaspiro4.5decane-4-carboxylate

Ethyl 8-Thia-2-Azaspiro[4.5]Decane-4-Carboxylate: A Comprehensive Overview

Ethyl 8-thia-2-azaspiro[4.5]decane-4-carboxylate, with the CAS number 2166910-88-7, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its spirocyclic structure, which consists of a five-membered ring fused to a six-membered ring, with sulfur (thia) and nitrogen (aza) atoms incorporated into the structure. The presence of these heteroatoms imparts distinctive electronic and structural properties, making it a subject of interest for both academic research and industrial applications.

The synthesis of ethyl 8-thia-2-azaspiro[4.5]decane-4-carboxylate involves a multi-step process that typically begins with the preparation of the spirocyclic core. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. For instance, researchers have employed transition metal catalysts to facilitate the formation of the spirocyclic structure, leveraging their ability to accelerate bond-forming reactions under mild conditions.

One of the most notable applications of this compound lies in its potential as a building block for more complex molecules. Its carboxylate group provides a versatile functional handle, allowing for further modifications such as esterification or amidation. This versatility has made it a valuable intermediate in the synthesis of pharmaceutical agents, agrochemicals, and advanced materials. For example, studies have shown that derivatives of ethyl 8-thia-2-azaspiro[4.5]decane-4-carboxylate can exhibit potent biological activity, including anti-inflammatory and antimicrobial properties.

Recent research has also explored the use of this compound in polymer chemistry. The sulfur atom within its structure contributes to its thermal stability and mechanical strength, making it an attractive candidate for high-performance polymers. Scientists have successfully incorporated this compound into polymeric networks, resulting in materials with enhanced durability and resistance to environmental factors such as UV radiation and temperature fluctuations.

In addition to its chemical applications, ethyl 8-thia-2-azaspiro[4.5]decane-4-carboxylate has found utility in analytical chemistry as a chiral resolving agent. Its unique stereochemistry allows it to serve as an effective ligand in asymmetric catalysis, facilitating the enantioselective synthesis of chiral compounds. This property has been particularly valuable in the pharmaceutical industry, where the production of enantiomerically pure compounds is crucial for drug development.

The study of ethyl 8-thia-2-azaspiro[4.5]decane-4-carboxylate has also contributed to our understanding of spirocyclic systems in general. Spirocycles are known for their complex topologies and diverse reactivities, making them ideal models for studying fundamental chemical principles such as ring strain and orbital interactions. By examining this compound's electronic structure using advanced computational methods like density functional theory (DFT), researchers have gained insights into how heteroatoms influence the reactivity and stability of spirocyclic frameworks.

Furthermore, recent advancements in spectroscopic techniques have enabled detailed characterization of ethyl 8-thia-2-azaspiro[4.5]decane-4-carboxylate at the molecular level. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have provided unprecedented clarity into its three-dimensional structure, revealing subtle conformational nuances that are critical for understanding its chemical behavior.

In conclusion, ethyl 8-thia-2-azaspiro[4.5]decane-4-carboxylate stands out as a remarkable compound with a wide range of applications across various scientific disciplines. Its unique structural features, coupled with recent breakthroughs in synthetic methodologies and analytical techniques, continue to drive innovation in both academic and industrial settings. As research into this compound progresses, it is anticipated that new discoveries will further expand its utility and deepen our understanding of spirocyclic systems.